4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid

• Molecular Formula: C7H5ClN2O2
• Molecular Weight: 184.58 g/mol
• IUPAC Name: 4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C7H5ClN2O2/c1-3-5(8)4(2-9)6(10-3)7(11)12/h10H,1H3,(H,11,12)
• InChI Key: DEFNWWLJQNJZAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1)C(=O)O)C#N)Cl

Description

4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C7H5ClN2O2 and its molecular weight is 184.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 670 mg (3.2 mmol) of ethyl 4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylate (Intermediate 15) and 3.2 ml (3.2 mmol) 1N NaOH in 20 ml MeOH was heated at 100° C. in a microwave reactor for 2 h. The mixture was diluted with water and extracted with EtOAc. The EtOAc was washed with 1N NaOH. The combined aqueous layers were acidified with concentrated HCl and extracted 2 times with EtOAc, each extract being washed with brine. The combined EtOAc layers were dried over anhydrous MgSO4, filtered and the solvent was removed to give 535 mg of product as a solid. MS (ES) (M−H−): 183 for C7H5ClN2O2; NMR (d6-DMSO): 2.2 (s, 3H), 12.9 (s, 1H), 13.3 (s, 1H).